Cas no 73986-99-9 ((3beta,5beta,14xi)-3-[(2-deoxy-alpha-D-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide)

(3beta,5beta,14xi)-3-[(2-deoxy-alpha-D-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide structure
73986-99-9 structure
Product Name:(3beta,5beta,14xi)-3-[(2-deoxy-alpha-D-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
CAS No:73986-99-9
MF:C29H44O8
MW:520.654870033264
CID:1768042
PubChem ID:3057235
Update Time:2024-03-02

(3beta,5beta,14xi)-3-[(2-deoxy-alpha-D-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

    • (3beta,5beta,14xi)-3-[(2-deoxy-alpha-D-arabino-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
    • 3-[(3S,5R,8R,9S,10S,13R,17R)-3-[(2S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-f
    • Inchi: 1S/C29H44O8/c1-27-8-5-18(36-25-13-22(31)26(33)23(14-30)37-25)12-17(27)3-4-21-20(27)6-9-28(2)19(7-10-29(21,28)34)16-11-24(32)35-15-16/h11,17-23,25-26,30-31,33-34H,3-10,12-15H2,1-2H3/t17-,18+,19-,20+,21-,22-,23-,25+,26+,27+,28-,29?/m1/s1
    • InChI Key: AKLLRAXIPUOBRB-VBYGEOQISA-N
    • SMILES: OC12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@@H]1C[C@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 520.30361836g/mol
  • Monoisotopic Mass: 520.30361836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 937
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 126Ų
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